(4-Methylisoxazol-3-YL)methanaminehcl

• Molecular Formula: C5H9ClN2O
• Molecular Weight: 148.59 g/mol
• IUPAC Name: (4-methyl-1,2-oxazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C5H8N2O.ClH/c1-4-3-8-7-5(4)2-6;/h3H,2,6H2,1H3;1H
• InChI Key: JSCUWEZSRPDBTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CON=C1CN.Cl

Description

(4-Methylisoxazol-3-YL)methanamine hydrochloride is a heterocyclic amine derivative featuring a methyl-substituted isoxazole ring linked to a methanamine group, with a hydrochloride counterion enhancing its stability and solubility. Isoxazole-based compounds are often explored in medicinal chemistry due to their bioisosteric properties and ability to modulate pharmacokinetic profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing isoxazoles is the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds . This reaction is often catalyzed by metals such as copper (I) or ruthenium (II), although metal-free synthetic routes are also being explored to reduce costs and environmental impact .

Industrial Production Methods

Industrial production of isoxazole derivatives, including (4-Methylisoxazol-3-YL)methanamine hydrochloride, often involves optimizing reaction conditions to maximize yield and purity. This may include the use of specific catalysts, solvents, and temperature control to ensure efficient and scalable production .

Chemical Reactions Analysis

Types of Reactions

(4-Methylisoxazol-3-YL)methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the isoxazole ring.

Substitution: The methanamine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions . Reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different isoxazole derivatives, while substitution reactions can produce a variety of functionalized compounds .

Scientific Research Applications

(4-Methylisoxazol-3-YL)methanamine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methylisoxazol-3-YL)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of certain enzymes and receptors. This can lead to changes in cellular processes and biological responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (4-Methylisoxazol-3-YL)methanamine hydrochloride with three classes of analogs: isoxazole derivatives , thiazole derivatives , and pyrazole derivatives . Key differences in substituents, physicochemical properties, and biological relevance are highlighted.

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	CAS RN	Melting Point (°C)	Key Applications/Notes
(4-Methylisoxazol-3-YL)methanamine HCl	Isoxazole	4-Methyl	Not provided	Not provided	Not reported	Hypothesized pharmacological use
(5-(4-Ethylphenyl)isoxazol-3-yl)methanamine	Isoxazole	5-(4-Ethylphenyl)	C₁₂H₁₄N₂O	1520752-02-6	Not reported	Intermediate in organic synthesis
[4-(4-Methoxy-3-methylphenyl)thiazol-2-yl]methanamine	Thiazole	4-(4-Methoxy-3-methylphenyl)	C₁₂H₁₃N₃OS	643724-66-7	Not reported	Unspecified biological activity
[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methanamine HCl·H₂O	Thiazole	2-(3-Chlorophenyl)	C₁₀H₁₀Cl₂N₂S·H₂O	690632-12-3	203–204	Research reagent
N-Methyl-1-(1,3,5-trimethyl-1H-pyrazole-4-yl)methanamine	Pyrazole	1,3,5-Trimethylpyrazole	C₉H₁₆N₃	Not provided	Not reported	Precursor for sulfonamide synthesis

Key Comparative Insights:

Core Heterocycle Differences :

• Isoxazole vs. Thiazole : Isoxazoles contain an oxygen atom in the ring, while thiazoles incorporate sulfur. This difference impacts electronic properties, solubility, and metabolic stability. Thiazoles (e.g., [2-(3-Chlorophenyl)thiazol-4-yl]methanamine ) may exhibit higher polarity due to sulfur’s electronegativity, whereas isoxazoles (e.g., (5-(4-Ethylphenyl)isoxazol-3-yl)methanamine ) could have better membrane permeability.
• Pyrazole Derivatives : Pyrazole-based methanamines (e.g., compound ) are often used in medicinal chemistry for their hydrogen-bonding capabilities and rigidity, which enhance target binding.

Electron-Withdrawing Groups: Chlorine in [2-(3-Chlorophenyl)thiazol-4-yl]methanamine may enhance stability and receptor affinity via inductive effects.

Solubility and Stability :

• Hydrochloride salts (e.g., [2-(3-Chlorophenyl)thiazol-4-yl]methanamine HCl·H₂O ) improve aqueous solubility, critical for in vivo applications. Methanamine derivatives with polar substituents (e.g., methoxy groups in ) may exhibit intermediate solubility profiles.